Cas no 102585-65-9 (3H-Pyrazol-3-one,4,4'-azobis[1,2-dihydro-1,5-dimethyl-2-phenyl- (9CI))

• Product Name: 3H-Pyrazol-3-one,4,4'-azobis[1,2-dihydro-1,5-dimethyl-2-phenyl- (9CI)
• CAS No: 102585-65-9
• MF: C₂₂H₂₂N₆O₂
• MW: 402.449083805084
• CID: 169263
• PubChem ID: 59625
• Update Time: 2025-04-19

3H-Pyrazol-3-one,4,4'-azobis[1,2-dihydro-1,5-dimethyl-2-phenyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Antipyrine,4,4'-azobis- (1CI)
• 4-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)diazenyl]-1,5-dimethyl-2-phenylpyrazol-3-one
• 4-(4-Antipyrylazo)-1-phenyl-3-methyl-5-pyrazolone
• AKOS000584363
• 0-25-00-00554 (Beilstein Handbook Reference)
• 102585-65-9
• BRN 0368487
• 4,4'-Azodiantipyrine
• ANTIPYRINE, 4,4'-AZODI-
• 3H-Pyrazol-3-one,4,4'-azobis[1,2-dihydro-1,5-dimethyl-2-phenyl- (9CI)

• Inchi： 1S/C22H22N6O2/c1-15-19(21(29)27(25(15)3)17-11-7-5-8-12-17)23-24-20-16(2)26(4)28(22(20)30)18-13-9-6-10-14-18/h5-14H,1-4H3/b24-23+
• InChI Key： WMMDIPCXCNCWKI-WCWDXBQESA-N
• SMILES： O=C1C(=C(C)N(C)N1C1C=CC=CC=1)/N=N/C1C(N(C2C=CC=CC=2)N(C)C=1C)=O

Computed Properties

• Exact Mass: 402.180424
• Monoisotopic Mass: 402.180424
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8
• XLogP3: 4.2

Experimental Properties

• Density: 1.27
• Boiling Point: 510.5°Cat760mmHg
• Flash Point: 262.5°C
• Refractive Index: 1.659
• PSA: 78.58000
• LogP: 3.69760